Cas no 62601-20-1 (Benzothiazole,5-chloro-2-[(chloromethyl)thio]-)
62601-20-1 structure
Product Name:Benzothiazole,5-chloro-2-[(chloromethyl)thio]-
CAS No:62601-20-1
MF:C8H5Cl2NS2
MW:250.167997121811
CID:523812
PubChem ID:327157
Update Time:2025-04-19
Benzothiazole,5-chloro-2-[(chloromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,5-chloro-2-[(chloromethyl)thio]-
- 5-chloro-2-(chloromethylsulfanyl)-1,3-benzothiazole
-
- Inchi: 1S/C8H5Cl2NS2/c9-4-12-8-11-6-3-5(10)1-2-7(6)13-8/h1-3H,4H2
- InChI Key: KXPJHVYDXQNJQL-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=C(SCCl)S2
Computed Properties
- Exact Mass: 248.92425
- Monoisotopic Mass: 248.9240469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,5-chloro-2-[(chloromethyl)thio]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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